Cas no 1693-48-7 (cyclotetrasiloxane, 2,2,6,6-tetramethyl-4,4,8,8-tetraphenyl-)

• Product Name: cyclotetrasiloxane, 2,2,6,6-tetramethyl-4,4,8,8-tetraphenyl-
• CAS No: 1693-48-7
• MF: C₂₈H₃₂O₄Si₄
• MW: 544.893291473389
• CID: 1350638
• PubChem ID: 12456274
• Update Time: 2025-04-20

cyclotetrasiloxane, 2,2,6,6-tetramethyl-4,4,8,8-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• cyclotetrasiloxane, 2,2,6,6-tetramethyl-4,4,8,8-tetraphenyl-
• 2,2,6,6-T<wbr>
• LogP
• 1693-48-7
• Q27270784
• 2,2,6,6-tetramethyl-4,4,8,8-tetraphenyl-cyclotetrasiloxane
• 1,1,5,5-Tetramethyl-3,3,7,7-tetraphenylcyclotetrasiloxane
• UNII-8NAY68SZIQ
• SCHEMBL14802023
• 8NAY68SZIQ

• Inchi： 1S/C28H32O4Si4/c1-33(2)29-35(25-17-9-5-10-18-25,26-19-11-6-12-20-26)31-34(3,4)32-36(30-33,27-21-13-7-14-22-27)28-23-15-8-16-24-28/h5-24H,1-4H3
• InChI Key： YGLIXSOLOWUILG-UHFFFAOYSA-N
• SMILES： [Si]1(C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C)(C)O1

Computed Properties

• Exact Mass: 544.13776
• Monoisotopic Mass: 544.13776564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.133
• Boiling Point: 493.224°C at 760 mmHg
• Flash Point: 211.738°C
• Refractive Index: 1.577
• PSA: 36.92